Cas no 848818-60-0 (1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-)
848818-60-0 structure
Product Name:1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-
CAS No:848818-60-0
MF:C9H11FN2O2
MW:198.194245576859
CID:3232875
PubChem ID:86039217
Update Time:2025-04-21
1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)- Chemical and Physical Properties
Names and Identifiers
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- 1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-
- 848818-60-0
- SCHEMBL6519027
- DB-180358
- 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carboxylic acid fluoride
- 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbonyl fluoride
- YHDZEWWJNZTQGS-UHFFFAOYSA-N
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- Inchi： 1S/C9H11FN2O2/c10-9(13)7-5-11-12(6-7)8-3-1-2-4-14-8/h5-6,8H,1-4H2
- InChI Key： YHDZEWWJNZTQGS-UHFFFAOYSA-N
- SMILES： C(F)(C1=CN(C2OCCCC2)N=C1)=O
Computed Properties
- Exact Mass: 198.08045576Da
- Monoisotopic Mass: 198.08045576Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 44.1Ų
1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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